2-{[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]amino}-3a,4,7,7a-tetrahydro-1H-spiro[2-aza-4,7-methanoisoindole-8,1'-cyclopropane]-1,3(2H)-dione

• Molecular Formula: C19H17BrN2O4
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 4-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylideneamino]spiro[4-azatricyclo[5.2.1.02,6]dec-8-ene-10,1'-cyclopropane]-3,5-dione
• InChI: InChI=1S/C19H17BrN2O4/c1-26-13-7-9(6-12(20)16(13)23)8-21-22-17(24)14-10-2-3-11(15(14)18(22)25)19(10)4-5-19/h2-3,6-8,10-11,14-15,23H,4-5H2,1H3/b21-8+
• InChI Key: NHOSSFPJIXFCTK-ODCIPOBUSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/N2C(=O)C3C4C=CC(C3C2=O)C45CC5)Br)O
• Canonical SMILES: COC1=C(C(=CC(=C1)C=NN2C(=O)C3C4C=CC(C3C2=O)C45CC5)Br)O

Description

2-{[(1{E})-(3-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLENE]AMINO}-3A,4,7,7A-TETRAHYDRO-1{H}-SPIRO[2-AZA-4,7-METHANOISOINDOLE-8,1’-CYCLOPROPANE]-1,3(2{H})-DIONE is a complex organic compound with a unique spiro structure

Preparation Methods

The synthesis of 2-{[(1{E})-(3-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLENE]AMINO}-3A,4,7,7A-TETRAHYDRO-1{H}-SPIRO[2-AZA-4,7-METHANOISOINDOLE-8,1’-CYCLOPROPANE]-1,3(2{H})-DIONE involves multiple steps. The synthetic route typically starts with the preparation of the key intermediates, followed by a series of condensation and cyclization reactions under controlled conditions. Industrial production methods may involve optimization of these steps to enhance yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the reagents and conditions used.

Common reagents and conditions for these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum. The major products formed from these reactions depend on the specific reaction pathway and conditions.

Scientific Research Applications

2-{[(1{E})-(3-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLENE]AMINO}-3A,4,7,7A-TETRAHYDRO-1{H}-SPIRO[2-AZA-4,7-METHANOISOINDOLE-8,1’-CYCLOPROPANE]-1,3(2{H})-DIONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Compared to other similar compounds, 2-{[(1{E})-(3-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLENE]AMINO}-3A,4,7,7A-TETRAHYDRO-1{H}-SPIRO[2-AZA-4,7-METHANOISOINDOLE-8,1’-CYCLOPROPANE]-1,3(2{H})-DIONE stands out due to its unique spiro structure and the presence of multiple functional groups. Similar compounds include:

• 1H-Cyclopropa[a]naphthalene
• 4,7-Methano-1H-indene

These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture, leading to different chemical and biological properties.